Cas no 2137979-07-6 (1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2137979-07-6
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 5848581
• PubChem ID: 165468208
• Update Time: 2025-10-22

1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• 2137979-07-6
• EN300-801010

• Inchi： 1S/C8H9F3N2O2/c1-2-3-13-6(8(9,10)11)4-5(12-13)7(14)15/h4H,2-3H2,1H3,(H,14,15)
• InChI Key： DPIGRORFRGUFDC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1CCC)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

1-Propyl-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid, with the CAS number 2137979-07-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications due to their unique structural and electronic properties. The molecule's structure features a pyrazole ring substituted with a propyl group at position 1, a trifluoromethyl group at position 5, and a carboxylic acid group at position 3. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the potential of 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances the compound's lipophilicity and stability, making it an attractive candidate for drug design. Moreover, the carboxylic acid group provides versatility in chemical modifications, enabling the formation of esters, amides, and other derivatives that can be tailored for specific biological activities.

In the realm of materials science, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials. The pyrazole ring's conjugated system allows for electronic delocalization, which is advantageous in applications such as organic electronics and optoelectronics. For example, derivatives of this compound have been studied for their use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their electronic properties play a crucial role in device performance.

The synthesis of 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde or ketone with ammonia or ammonium salts to form the pyrazole ring. Subsequent functionalization steps introduce the propyl and trifluoromethyl groups, followed by oxidation or hydrolysis to introduce the carboxylic acid moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

Beyond its chemical synthesis, this compound has also been studied for its biological activity. In vitro assays have demonstrated its potential as an antimicrobial agent, with activity against various bacterial and fungal strains. Additionally, preliminary studies suggest that it may exhibit anti-inflammatory properties, making it a promising lead compound for drug discovery efforts targeting inflammatory diseases.

The unique combination of structural features in 1-propyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid positions it as a valuable molecule for both academic research and industrial applications. Its ability to serve as a versatile building block underscores its importance in modern organic chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly significant role in diverse fields ranging from pharmaceuticals to materials science.